Cas no 1423037-16-4 (7-Bromo-1-methyl-1,2,3-benzotriazole-5-carbonitrile)

7-Bromo-1-methyl-1,2,3-benzotriazole-5-carbonitrile is a heterocyclic compound featuring a benzotriazole core substituted with a bromo group at the 7-position, a methyl group at the 1-position, and a nitrile functionality at the 5-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals, agrochemicals, and materials science. The bromo substituent enhances reactivity for cross-coupling reactions, while the nitrile group offers further derivatization potential. Its stability under standard conditions and well-defined reactivity profile make it a valuable building block for constructing complex molecular architectures. The compound is typically handled under inert conditions to preserve its integrity.

7-Bromo-1-methyl-1,2,3-benzotriazole-5-carbonitrile structure

1423037-16-4 structure

Product Name:7-Bromo-1-methyl-1,2,3-benzotriazole-5-carbonitrile

CAS No:1423037-16-4

MF:C₈H₅BrN₄

MW:237.056099653244

CID:3036498

Update Time:2025-06-09

7-Bromo-1-methyl-1,2,3-benzotriazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 7-Bromo-1-methyl-1,2,3-benzotriazole-5-carbonitrile
- 7-bromo-1-methylbenzotriazole-5-carbonitrile
- C8H5BrN4
- YGC03716
- V3177
- Inchi： 1S/C8H5BrN4/c1-13-8-6(9)2-5(4-10)3-7(8)11-12-13/h2-3H,1H3
- InChI Key： CAFPOWQQJUJCIW-UHFFFAOYSA-N
- SMILES： BrC1=CC(C#N)=CC2=C1N(C)N=N2

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 248
XLogP3: 1.5
Topological Polar Surface Area: 54.5

7-Bromo-1-methyl-1,2,3-benzotriazole-5-carbonitrile Pricemore >>

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A2B Chem LLC	AE62386-1g	7-Bromo-1-methyl-1,2,3-benzotriazole-5-carbonitrile	1423037-16-4	98%	1g	$97.00	2024-04-20
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